Cas no 1249261-65-1 (2-(4-Chlorophenyl)cycloheptan-1-amine)

• Product Name: 2-(4-Chlorophenyl)cycloheptan-1-amine
• CAS No: 1249261-65-1
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• MDL: MFCD16824921
• CID: 5158028
• PubChem ID: 62602883
• Update Time: 2025-05-22

2-(4-Chlorophenyl)cycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)cycloheptan-1-amine
• starbld0035783
• Cycloheptanamine, 2-(4-chlorophenyl)-
• 2-(4-Chlorophenyl)cycloheptan-1-amine

• MDL： MFCD16824921
• Inchi： 1S/C13H18ClN/c14-11-8-6-10(7-9-11)12-4-2-1-3-5-13(12)15/h6-9,12-13H,1-5,15H2
• InChI Key： INHJKJSVIIXHQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCCCCC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 187
• XLogP3: 3.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Chlorophenyl)cycloheptan-1-amine

2-(4-Chlorophenyl)cycloheptan-1-amine: A Comprehensive Overview

The compound 2-(4-Chlorophenyl)cycloheptan-1-amine, identified by the CAS number 1249261-65-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as cycloheptanamine derivative, has garnered attention due to its unique structure and versatile applications. Recent studies have highlighted its role in drug discovery, material science, and as an intermediate in organic synthesis.

The molecular structure of 2-(4-Chlorophenyl)cycloheptan-1-amine consists of a cycloheptane ring substituted with a 4-chlorophenyl group at the second position and an amine group at the first position. This configuration imparts distinctive chemical properties, making it a valuable compound for both academic and industrial research. The presence of the chlorine atom introduces electronic effects that can influence the reactivity and selectivity of the molecule in various reactions.

Recent advancements in synthetic methodologies have enabled efficient synthesis of this compound. Researchers have explored diverse approaches, including transition metal-catalyzed cross-coupling reactions and organocatalytic strategies, to construct the cycloheptane framework. These methods not only enhance the yield but also improve the purity of the product, which is crucial for its application in sensitive areas like drug development.

In terms of applications, 2-(4-Chlorophenyl)cycloheptan-1-amine has shown promise as a building block in medicinal chemistry. Its ability to form stable bonds with other functional groups makes it an ideal candidate for designing bioactive molecules. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases such as cardiovascular disorders and neurodegenerative conditions.

Beyond pharmacology, this compound has found utility in material science. Its unique physical properties, including thermal stability and mechanical strength, make it suitable for developing advanced polymers and composites. Recent research has focused on incorporating this amine derivative into polymeric networks to enhance their mechanical performance while maintaining flexibility.

The versatility of 2-(4-Chlorophenyl)cycloheptan-1-amine extends to its role as an intermediate in organic synthesis. Its ability to undergo nucleophilic substitution and condensation reactions facilitates the construction of complex molecular architectures. This has led to its use in synthesizing natural product analogs and bio-inspired molecules, further underscoring its importance in modern organic chemistry.

In conclusion, 2-(4-Chlorophenyl)cycloheptan-1-amine stands out as a multifaceted compound with immense potential across various scientific domains. As research continues to uncover new applications and synthetic routes, this molecule is poised to play an increasingly significant role in advancing both academic knowledge and industrial innovations.